Cas no 476317-84-7 ((2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 476317-84-7
• MF: C₁₅H₁₁ClN₂OS₂
• MW: 334.843639612198
• CID: 6305362
• PubChem ID: 7085540
• Update Time: 2025-07-15

(2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide
• (2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(thiophen-2-yl)acrylamide
• F0447-0353
• 476317-84-7
• AKOS024577835
• (2E)-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(thiophen-2-yl)prop-2-enamide
• HMS1417I19
• (E)-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-thiophen-2-ylprop-2-enamide

• Inchi： 1S/C15H11ClN2OS2/c1-18-12-6-4-10(16)9-13(12)21-15(18)17-14(19)7-5-11-3-2-8-20-11/h2-9H,1H3/b7-5+,17-15-
• InChI Key： BVMIUBUVXHYEMB-BUOIISENSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=N\C(/C=C/C1=CC=CS1)=O)/N2C

Computed Properties

• Exact Mass: 334.0001330g/mol
• Monoisotopic Mass: 334.0001330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.2Ų

Additional information on (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 476317-84-7 and Its Applications in Chemical Biology

The compound with the CAS number 476317-84-7 is a highly intriguing molecule with the systematic name (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide. This complex structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The molecule belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a subject of extensive research and development.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzothiazole derivatives. These compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific structure of (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide incorporates several key functional groups that contribute to its biological efficacy. The presence of a chloro group at the 6-position of the benzothiazole ring enhances its interaction with biological targets, while the thiophenyl moiety at the propenamide position adds another layer of complexity to its pharmacological profile.

One of the most notable features of this compound is its ability to modulate various cellular pathways. Studies have shown that it can interact with enzymes and receptors involved in inflammation and cancer progression. For instance, research indicates that it may inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins that mediate inflammation. Additionally, its binding affinity for certain oncogenic proteins has been explored, suggesting potential applications in oncology.

The synthesis of (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide involves a multi-step process that requires precise control over reaction conditions. The key steps include condensation reactions between appropriately substituted benzothiazole derivatives and thiophenyl-containing acrylamides. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic methodologies are critical in producing compounds with the desired structural integrity for biological evaluation.

In terms of biological evaluation, this compound has been subjected to various in vitro and in vivo assays to assess its pharmacological activity. Preliminary results suggest that it exhibits potent anti-inflammatory properties by suppressing key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Furthermore, its ability to inhibit the growth of certain cancer cell lines has been observed in cell culture experiments. These findings have prompted further investigation into its potential as a lead compound for drug development.

The structural features of (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide also make it an attractive candidate for structure-based drug design. Computational modeling techniques have been utilized to understand how this compound interacts with its biological targets at the molecular level. These studies have provided valuable insights into the binding mode and key interactions that contribute to its biological activity. Such information is crucial for optimizing the compound's pharmacokinetic properties and improving its overall therapeutic efficacy.

Recent advancements in chemical biology have highlighted the importance of multitarget-directed ligands (MTLs) in drug discovery. MTLs are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and reduced side effects. The compound with CAS number 476317-84-7 fits well within this paradigm due to its ability to modulate several key pathways involved in inflammation and cancer. This multitarget approach holds promise for developing more effective and safer therapeutic agents.

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy before human clinical trials can begin. Preclinical studies using animal models have been conducted to evaluate the toxicity profile and pharmacokinetic behavior of this compound. These studies have shown that it is well-tolerated at relevant doses and exhibits favorable distribution and excretion characteristics. Such findings are crucial for advancing it towards clinical development.

The future prospects for this compound are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to further optimize its pharmacological properties through structural modifications and analog synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion, the compound with CAS number 476317-84-7, specifically named as (2E)-N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-yli-dene - 3 -(thiophen - 2 - yl) prop - 2 - enamide, represents a significant advancement in chemical biology research. Its complex structure, unique functional groups, and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, this compound holds great potential for contributing to the development of novel treatments for various diseases.